Cas no 28462-87-5 (Acetamide,N-[2-(5-methoxybenzo[b]thien-3-yl)ethyl]-)
28462-87-5 structure
Product Name:Acetamide,N-[2-(5-methoxybenzo[b]thien-3-yl)ethyl]-
CAS No:28462-87-5
MF:C13H15NO2S
MW:249.32870221138
CID:272141
PubChem ID:34247
Update Time:2025-04-19
Acetamide,N-[2-(5-methoxybenzo[b]thien-3-yl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-[2-(5-methoxybenzo[b]thien-3-yl)ethyl]-
- N-[2-(5-methoxy-1-benzothiophen-3-yl)ethyl]acetamide
- BDBM50037219
- DTXSID10182664
- SCHEMBL7024784
- BRN 1379764
- 28462-87-5
- N-[2-(5-Methoxy-benzo[b]thiophen-3-yl)-ethyl]-acetamide
- ACETAMIDE, N-(2-(5-METHOXYBENZO(b)THIEN-3-YL)ETHYL)-
- N-(2-(5-Methoxybenzo(b)thien-3-yl)ethyl)acetamide
- CHEMBL109235
-
- Inchi: 1S/C13H15NO2S/c1-9(15)14-6-5-10-8-17-13-4-3-11(16-2)7-12(10)13/h3-4,7-8H,5-6H2,1-2H3,(H,14,15)
- InChI Key: AXMIJKLYRBIWJK-UHFFFAOYSA-N
- SMILES: S1C=C(C2C=C(C=CC1=2)OC)CCNC(C)=O
Computed Properties
- Exact Mass: 249.08245
- Monoisotopic Mass: 249.08234989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 66.6Ų
Experimental Properties
- PSA: 38.33
Acetamide,N-[2-(5-methoxybenzo[b]thien-3-yl)ethyl]- Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
28462-87-5 (Acetamide,N-[2-(5-methoxybenzo[b]thien-3-yl)ethyl]-) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk